Cas no 1380680-25-0 (methyl 3-amino-3,4-dimethylpentanoate)

• Product Name: methyl 3-amino-3,4-dimethylpentanoate
• CAS No: 1380680-25-0
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• CID: 6532889
• PubChem ID: 76045594
• Update Time: 2025-06-13

methyl 3-amino-3,4-dimethylpentanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-amino-3,4-dimethylpentanoate
• Pentanoic acid, 3-amino-3,4-dimethyl-, methyl ester

• Inchi： 1S/C8H17NO2/c1-6(2)8(3,9)5-7(10)11-4/h6H,5,9H2,1-4H3
• InChI Key： NPVHOSKWGXNBKQ-UHFFFAOYSA-N
• SMILES： C(OC)(=O)CC(N)(C)C(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-amino-3,4-dimethylpentanoate

Research Briefing on Methyl 3-Amino-3,4-Dimethylpentanoate (CAS: 1380680-25-0) in Chemical Biology and Pharmaceutical Applications

Methyl 3-amino-3,4-dimethylpentanoate (CAS: 1380680-25-0) is a chiral ester derivative that has garnered significant attention in recent years due to its potential applications in pharmaceutical synthesis and chemical biology. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutics targeting neurological disorders and metabolic diseases. Recent studies have highlighted its role in asymmetric synthesis and as a precursor for peptidomimetics, making it a valuable tool in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry explored the use of methyl 3-amino-3,4-dimethylpentanoate as a building block for the synthesis of γ-amino acid derivatives, which exhibit promising activity as glutamate receptor modulators. The research demonstrated that the stereochemistry of this compound significantly influences the binding affinity of the resulting analogs, underscoring its importance in drug design. The study employed NMR spectroscopy and X-ray crystallography to confirm the structural integrity and enantiomeric purity of the synthesized derivatives.

In addition to its pharmaceutical applications, methyl 3-amino-3,4-dimethylpentanoate has been investigated for its utility in chemical biology. A recent preprint on bioRxiv detailed its incorporation into peptide-based probes for studying protein-protein interactions. The compound's stability under physiological conditions and its compatibility with solid-phase peptide synthesis (SPPS) make it an attractive candidate for developing targeted imaging agents and inhibitors. Researchers noted that modifications at the ester moiety could further enhance its bioavailability and tissue penetration.

Industry reports from 2024 indicate growing commercial interest in methyl 3-amino-3,4-dimethylpentanoate, with several contract research organizations (CROs) offering custom synthesis services for this compound. Its scalability and relatively low production cost position it as a viable option for large-scale pharmaceutical manufacturing. However, challenges remain in optimizing its synthetic routes to achieve higher yields and enantioselectivity, particularly for GMP-grade production.

Future research directions for methyl 3-amino-3,4-dimethylpentanoate include exploring its potential in prodrug design and as a scaffold for fragment-based drug discovery. Collaborative efforts between academia and industry are expected to accelerate the translation of findings into clinical applications. As the demand for chiral intermediates continues to rise, this compound is poised to play a pivotal role in advancing both small-molecule therapeutics and chemical biology tools.